Methyl 7-aminobenzofuran-2-carboxylate
Overview
Description
“Methyl 7-aminobenzofuran-2-carboxylate” is a chemical compound with the molecular formula C10H9NO3 . It has a molecular weight of 191.18 . This compound is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have been found to have strong biological activities .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzofuran ring attached to a carboxylate group . The SMILES string representation of this compound isNC1=C(C(OC)=O)OC2=CC=CC=C12 .
Scientific Research Applications
Discovery in Synthesis
Methyl 7-aminobenzofuran-2-carboxylate, a derivative of benzofuran, has been utilized in synthetic chemistry research. Takabatake et al. (2020) employed artificial intelligence to discover a novel synthetic route for bioactive benzofurans, using methyl 2-formylbenzofuran-7-carboxylate as an intermediate. Their work highlights the potential of this compound in facilitating complex chemical syntheses (Takabatake et al., 2020).
Pharmaceutical Research
In the realm of pharmaceutical research, compounds related to benzofuran, such as benzofuran-7-carboxamide, have been identified as novel scaffolds for drug development. Yi et al. (2012) studied a series of these compounds as potential inhibitors for poly(ADP-ribose) polymerase-1 (PARP-1), which is significant in the context of cancer treatment and DNA repair mechanisms (Yi et al., 2012).
Synthesis of Derivatives
Galenko et al. (2019) developed a method for synthesizing methyl 5-aminopyrrole-3-carboxylates from precursors, which demonstrates the versatility of related compounds in synthesizing a wide range of chemical derivatives (Galenko et al., 2019).
Catalytic Processes
In another study, Müller et al. (2005) explored the use of amino acid methyl esters in palladium-catalyzed aminocarbonylation, a process relevant to the synthesis of various pharmaceutical and chemical compounds. This research points to the broader applicability of related compounds in catalytic processes (Müller et al., 2005).
Photochemical Studies
Soares et al. (2015) investigated the photorelease of butyric acid using derivatives of aminobenzocoumarin, highlighting the photochemical applications of related compoundsin drug delivery and controlled release mechanisms (Soares et al., 2015).
Safety and Hazards
Future Directions
Benzofuran derivatives, including “Methyl 7-aminobenzofuran-2-carboxylate”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications as drugs . Many of these compounds are promising candidates for development as anticancer agents . These findings encourage medicinal chemists to explore new areas to improve human health and reduce suffering .
Properties
IUPAC Name |
methyl 7-amino-1-benzofuran-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYRTVZHZKZPBRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(O1)C(=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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